Cas no 1361556-32-2 (5-Chloro-2-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361556-32-2
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4968189
• Update Time: 2025-05-19

5-Chloro-2-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-6-1-2-10(16-5-6)11-8(14)3-7(13)4-9(11)15/h1-5H
• InChI Key： WGPPOAFFQZONIR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=CN=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine

Introduction to 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361556-32-2)

5-Chloro-2-(2,4,6-trichlorophenyl)pyridine, identified by its Chemical Abstracts Service number CAS No. 1361556-32-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyridine core substituted with a chloro group at the 5-position and a 2,4,6-trichlorophenyl moiety at the 2-position, which contributes to its distinct chemical behavior and reactivity.

The structural composition of 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine makes it a versatile intermediate in synthetic chemistry. The presence of multiple chlorine atoms enhances its electrophilic nature, facilitating various chemical transformations such as nucleophilic substitution and cross-coupling reactions. These characteristics are particularly valuable in the synthesis of more complex molecules, including potential therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. The combination of chloro and trichlorophenyl substituents in 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine suggests potential biological activity across multiple targets. Preliminary studies have indicated that this compound may exhibit properties relevant to central nervous system (CNS) disorders, inflammation, and cancer. The pyridine ring is a common pharmacophore in many drugs due to its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions.

The synthesis of 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the evolving capabilities in modern organic synthesis.

One of the most compelling aspects of 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the chloro-substituted positions or the trichlorophenyl ring have been explored to modulate binding affinity and selectivity towards specific biological targets. Such structural diversification is crucial for optimizing drug efficacy and minimizing side effects.

The use of computational chemistry has further accelerated the discovery process for derivatives of 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine. Molecular modeling techniques allow researchers to predict binding interactions between the compound and biological targets with high accuracy. This approach has been instrumental in identifying lead compounds for further experimental validation. Additionally, virtual screening methods have been employed to assess the potential toxicity and pharmacokinetic properties of candidate molecules before they enter preclinical testing.

In conclusion, 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361556-32-2) represents a promising compound in pharmaceutical research due to its unique structural features and synthetic versatility. Its potential applications in drug development are supported by ongoing research efforts that aim to uncover new therapeutic opportunities. As our understanding of molecular interactions continues to advance, compounds like this will play an increasingly important role in the discovery and development of novel treatments for various diseases.